CHROMIC SULFATE CHROMIC SULFATE Chromic sulfate is a dark green to violet crystalline material. Used in paints and inks, ceramics, and in textile dyeing. It is noncombustible. The primary hazard of this material is the potential for environmental damage if released. Immediate steps should be taken to limit its spread to the environment.
Chromium(III) sulfate is a compound of chromium and sulfate in which the ratio of chromium (in the +3 oxidation state) to sulfate is 2:3 It contains a chromium(3+).
Brand Name: Vulcanchem
CAS No.: 10101-53-8
VCID: VC21256172
InChI: InChI=1S/2Cr.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Cr+3].[Cr+3]
Molecular Formula: Cr2(SO4)3
Cr2O12S3
Molecular Weight: 392.2 g/mol

CHROMIC SULFATE

CAS No.: 10101-53-8

Cat. No.: VC21256172

Molecular Formula: Cr2(SO4)3
Cr2O12S3

Molecular Weight: 392.2 g/mol

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CHROMIC SULFATE - 10101-53-8

Specification

Description Chromic sulfate is a dark green to violet crystalline material. Used in paints and inks, ceramics, and in textile dyeing. It is noncombustible. The primary hazard of this material is the potential for environmental damage if released. Immediate steps should be taken to limit its spread to the environment.
Chromium(III) sulfate is a compound of chromium and sulfate in which the ratio of chromium (in the +3 oxidation state) to sulfate is 2:3 It contains a chromium(3+).
CAS No. 10101-53-8
Molecular Formula Cr2(SO4)3
Cr2O12S3
Molecular Weight 392.2 g/mol
IUPAC Name chromium(3+);trisulfate
Standard InChI InChI=1S/2Cr.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
Standard InChI Key GRWVQDDAKZFPFI-UHFFFAOYSA-H
SMILES [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Cr+3].[Cr+3]
Canonical SMILES [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Cr+3].[Cr+3]
Boiling Point Loses water of hydration at 212.0° Fr 2 (SO 4 ) 3 . 18 loses 12 Cr 2 (SO 4 ) 3 . 15 loses 10 (USCG, 1999)
Colorform Peach-colored solid
Red powder
Violet or red powde
Melting Point 212 °F (USCG, 1999)
Decomposes >700 °C

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